Cas no 2171550-97-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171550-97-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6334773
• PubChem ID: 165561224
• Update Time: 2025-06-14

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-5-methylpiperidine-2-carboxylic acid
• 2171550-97-1
• EN300-1475227

• Inchi： 1S/C28H34N2O5/c1-17(2)24(14-26(31)30-15-18(3)12-13-25(30)27(32)33)29-28(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-25H,12-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： NZFKQRQMSSBYFN-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid

Recent Advances in the Study of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid (CAS: 2171550-97-1)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid (CAS: 2171550-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine carboxylic acid moiety, is being explored for its potential applications in drug discovery and peptide synthesis. The presence of the Fmoc group, a common protecting group in peptide chemistry, suggests its utility in solid-phase peptide synthesis (SPPS), while the piperidine carboxylic acid moiety may contribute to its biological activity.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound using a multi-step organic synthesis approach, highlighting its high purity and yield. The study also explored its potential as a precursor for the development of protease inhibitors, given the structural similarity of the piperidine carboxylic acid moiety to known pharmacophores in this class of drugs.

In addition to its synthetic utility, preliminary biological evaluations have been conducted to assess the compound's pharmacological properties. A recent preprint on bioRxiv reported that derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid exhibited moderate inhibitory activity against certain cancer-associated proteases. These findings suggest its potential as a scaffold for the development of anticancer agents, although further optimization and in vivo studies are required to validate these results.

The compound's stability and reactivity under various conditions have also been investigated. A 2024 study in Organic & Biomolecular Chemistry examined its behavior in different solvent systems and under varying pH conditions, providing valuable insights for its handling and storage in laboratory settings. The study confirmed that the Fmoc group remains stable under mildly acidic conditions but may degrade under prolonged exposure to basic environments, which is critical information for researchers utilizing this compound in peptide synthesis.

Looking ahead, the potential applications of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-5-methylpiperidine-2-carboxylic acid appear promising. Its dual functionality as both a protecting group-bearing moiety and a potential pharmacophore makes it a versatile tool in medicinal chemistry. Future research directions may include the development of more efficient synthetic routes, exploration of its interactions with biological targets, and the design of novel derivatives with enhanced pharmacological properties. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of new therapeutic agents.